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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzonitrile

Cat. No.: B1267389

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromo-2-nitrobenzonitrile. Adherence to these procedures is critical for ensuring laboratory
safety and environmental responsibility. This compound is classified as hazardous, and its
disposal is regulated.

Hazard Identification and Safety Precautions

5-Bromo-2-nitrobenzonitrile is a chemical that requires careful handling due to its
toxicological profile. It is categorized as harmful if swallowed, in contact with skin, or inhaled,
and it can cause significant skin and eye irritation.[1][2][3]

Summary of Hazard Classifications:
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Hazard Class Category
Acute Oral Toxicity 4
Acute Dermal Toxicity 4
Acute Inhalation Toxicity (Dusts and Mists) 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2

Specific Target Organ Toxicity (Single Exposure) 3

Data sourced from Safety Data Sheets for

similar compounds.[1][3]

Personal Protective Equipment (PPE):

Before handling or disposing of 5-Bromo-2-nitrobenzonitrile, ensure the following personal
protective equipment is used:

» Eye Protection: Chemical safety goggles or a face shield.[4]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[4]

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
is recommended, especially if dust is generated.[3]

o Body Protection: A lab coat or other protective clothing to prevent skin exposure.[3]

Step-by-Step Disposal Protocol

The proper disposal of 5-Bromo-2-nitrobenzonitrile is a critical component of laboratory
safety and environmental compliance. Chemical waste generators must determine if a
discarded chemical is classified as a hazardous waste and must consult local, regional, and
national hazardous waste regulations for complete and accurate classification.[1]

1. Waste Segregation and Collection:
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 All solid waste contaminated with 5-Bromo-2-nitrobenzonitrile, such as gloves, weighing
boats, and filter paper, must be placed in a dedicated and clearly labeled hazardous waste
container.[5]

 Liquid waste containing this compound must be collected in a separate, labeled, and sealed
waste container.[5] Do not mix with other incompatible waste streams.[5]

2. Container Management:
e Waste containers must be kept tightly closed except when adding waste.[5]

» All waste containers must be clearly labeled with the full chemical name ("5-Bromo-2-
nitrobenzonitrile"), concentration, and all associated hazard symbols.[5]

3. Spill and Leak Cleanup:

 In the event of a spill, immediately evacuate unnecessary personnel and ensure adequate
ventilation.[4]

o Wearing appropriate PPE, sweep up the solid material and place it into a suitable container
for disposal.[1] Avoid actions that could generate dust.[1]

» For liquid spills, absorb the material with an inert, non-combustible absorbent, such as
vermiculite or sand, and place it into the designated hazardous waste container.

o Decontaminate the spill area thoroughly.
4. Final Disposal:

o Dispose of all hazardous waste through your institution's established hazardous waste
management program or a licensed hazardous waste disposal contractor.[4]

» Never dispose of 5-Bromo-2-nitrobenzonitrile down the drain or in the regular trash.[1][5]

Experimental Workflow for Disposal

The following diagram outlines the decision-making and operational workflow for the safe
disposal of 5-Bromo-2-nitrobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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